Cas no 1261984-44-4 (3-(2,5-Dichlorophenyl)-5-nitrobenzoic acid)

• Product Name: 3-(2,5-Dichlorophenyl)-5-nitrobenzoic acid
• CAS No: 1261984-44-4
• MF: C₁₃H₇Cl₂NO₄
• MW: 312.104981660843
• MDL: MFCD18321879
• CID: 2621563
• PubChem ID: 53227710
• Update Time: 2025-10-28

3-(2,5-Dichlorophenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321879
• 3-(2,5-Dichlorophenyl)-5-nitrobenzoic acid, 95%
• AKOS017552663
• 1261984-44-4
• 3-(2,5-DICHLOROPHENYL)-5-NITROBENZOIC ACID
• DTXSID30691243
• 2',5'-Dichloro-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 3-(2,5-Dichlorophenyl)-5-nitrobenzoic acid

• MDL： MFCD18321879
• Inchi： 1S/C13H7Cl2NO4/c14-9-1-2-12(15)11(6-9)7-3-8(13(17)18)5-10(4-7)16(19)20/h1-6H,(H,17,18)
• InChI Key： UNHOGYYZZVRHFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 310.9752131Da
• Monoisotopic Mass: 310.9752131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(2,5-Dichlorophenyl)-5-nitrobenzoic acid

3-(2,5-Dichlorophenyl)-5-nitrobenzoic Acid: A Comprehensive Overview

3-(2,5-Dichlorophenyl)-5-nitrobenzoic acid, identified by the CAS registry number CAS No. 1261984-44-4, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of benzoic acids, which are widely studied for their versatility in organic synthesis and their role in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-(2,5-Dichlorophenyl)-5-nitrobenzoic acid consists of a benzoic acid moiety substituted with a dichlorophenyl group at the 3-position and a nitro group at the 5-position. The presence of these substituents imparts distinct electronic and steric effects, making this compound highly reactive under certain conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable advancements involving CAS No. 1261984-44-4 is its application in medicinal chemistry. Researchers have explored its ability to act as a precursor for the synthesis of heterocyclic compounds, which are crucial components of many drug molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its role in drug discovery, 3-(2,5-Dichlorophenyl)-5-nitrobenzoic acid has also been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of new catalysts for organic transformations. A recent paper in Nature Communications reported that this compound can serve as a ligand for palladium catalysts, significantly enhancing their efficiency in cross-coupling reactions—a critical process in industrial chemical synthesis.

The synthesis of CAS No. 1261984-44-4 typically involves multi-step organic reactions, including Friedel-Crafts acylation and nitration processes. These methods have been optimized over time to improve yield and purity, ensuring that the compound can be produced on a larger scale for commercial applications. The stability and solubility properties of this compound make it suitable for use in various experimental setups, including high-throughput screening assays used in drug discovery.

From an environmental perspective, researchers have also examined the biodegradation and toxicity profiles of 3-(2,5-Dichlorophenyl)-5-nitrobenzoic acid. Initial studies suggest that while it exhibits moderate toxicity towards certain aquatic organisms, its environmental impact can be mitigated through proper waste management practices. This information is crucial for industries involved in its production and use.

In conclusion, CAS No. 1261984-44-4, or 3-(2,5-Dichlorophenyl)-5-nitrobenzoic acid, stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.